Cas no 1375472-05-1 (3-fluoro-3-methyl-azetidine)

• Product Name: 3-fluoro-3-methyl-azetidine
• CAS No: 1375472-05-1
• MF: C₄H₈FN
• MW: 89.111424446106
• MDL: MFCD21602473
• CID: 4592258
• PubChem ID: 71757906
• Update Time: 2025-10-29

3-fluoro-3-methyl-azetidine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-Methylazetidine Hydrochloride(WX604673)
• 3-fluoro-3-methylazetidine
• Azetidine, 3-fluoro-3-methyl-
• 3-fluoro-3-methyl-azetidine

• MDL： MFCD21602473
• Inchi： 1S/C4H8FN/c1-4(5)2-6-3-4/h6H,2-3H2,1H3
• InChI Key： WFERYMPRVKKATO-UHFFFAOYSA-N
• SMILES： N1CC(F)(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-fluoro-3-methyl-azetidine

Professional Introduction to Compound with CAS No. 1375472-05-1 and Product Name: 3-fluoro-3-methyl-azetidine

The compound with the CAS number 1375472-05-1 is a significant chemical entity in the pharmaceutical and biochemical research sectors, primarily recognized by its product name, 3-fluoro-3-methyl-azetidine. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a fluorine atom and a methyl group on the azetidine ring imparts distinct electronic and steric characteristics, making it a versatile intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated azetidine derivatives due to their enhanced metabolic stability and improved bioavailability. The 3-fluoro-3-methyl-azetidine molecule, with its fluorine substituent, is particularly intriguing because fluorine atoms are known to modulate the pharmacokinetic profiles of drugs by influencing their lipophilicity and binding affinity to biological targets. This has led to extensive research into its derivatives as potential candidates for treating various therapeutic conditions.

One of the most compelling aspects of 3-fluoro-3-methyl-azetidine is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel compounds that exhibit potent activity against a range of diseases. For instance, studies have demonstrated its utility in creating inhibitors targeting enzymes involved in cancer metabolism. The fluorine atom's ability to engage in hydrogen bonding and its electronic effects make it an ideal moiety for designing molecules with high selectivity and efficacy.

The structural motif of azetidine itself is highly valuable in medicinal chemistry due to its similarity to natural amino acid scaffolds. This structural resemblance allows 3-fluoro-3-methyl-azetidine derivatives to interact favorably with biological macromolecules, such as enzymes and receptors. Recent advancements in computational chemistry have further facilitated the design of optimized analogs by predicting binding affinities and optimizing pharmacokinetic properties. These computational tools have been instrumental in accelerating the discovery process, enabling researchers to rapidly screen large libraries of compounds for potential drug candidates.

Moreover, the incorporation of fluorine into azetidine derivatives has opened new avenues for developing antibiotics with improved antibacterial properties. The electron-withdrawing nature of fluorine can enhance the binding affinity of these compounds to bacterial enzymes, thereby increasing their efficacy. This approach aligns with the growing need for novel antibiotics to combat antibiotic-resistant strains, a pressing global health challenge. The versatility of 3-fluoro-3-methyl-azetidine as a precursor in this context underscores its importance in addressing contemporary medicinal chemistry challenges.

Another area where 3-fluoro-3-methyl-azetidine has shown promise is in the development of antiviral agents. The unique electronic distribution around the azetidine ring allows for selective interactions with viral proteases and polymerases, making it an attractive scaffold for designing inhibitors. Recent studies have highlighted its derivatives as effective against various viral infections, including those caused by RNA viruses. The ability to fine-tune the properties of these derivatives through structural modifications has enabled researchers to develop compounds with enhanced potency and reduced side effects.

The synthetic pathways for preparing 3-fluoro-3-methyl-azetidine also warrant mention due to their elegance and efficiency. Modern synthetic methodologies have enabled the production of this compound in high yields with minimal environmental impact. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have been instrumental in constructing the desired fluorinated azetidine core. These methods not only improve scalability but also align with green chemistry principles by reducing waste and energy consumption.

In conclusion, 3-fluoro-3-methyl-azetidine (CAS No. 1375472-05-1) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, combined with the versatility of fluorine substitution, make it a valuable intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly pivotal role in advancing medicinal chemistry and improving human health outcomes.